Cas no 1803871-33-1 (Methyl 3-chloro-2-(2-oxopropyl)benzoate)

Methyl 3-chloro-2-(2-oxopropyl)benzoate is a versatile intermediate in organic synthesis, particularly valued for its functional groups that enable further derivatization. The presence of both a chloro substituent and a ketone moiety at the 2-position allows for selective reactivity in cross-coupling reactions, nucleophilic substitutions, or carbonyl-based transformations. Its ester group enhances solubility in organic solvents, facilitating handling in synthetic workflows. This compound is commonly employed in pharmaceutical and agrochemical research for constructing complex molecular architectures. High purity grades ensure reproducibility in reactions, making it a reliable choice for fine chemical applications. Proper storage under inert conditions maintains stability over extended periods.

Methyl 3-chloro-2-(2-oxopropyl)benzoate structure

1803871-33-1 structure

Product Name:Methyl 3-chloro-2-(2-oxopropyl)benzoate

CAS No:1803871-33-1

MF:C₁₁H₁₁ClO₃

MW:226.656242609024

CID:4950370

Update Time:2025-05-23

Methyl 3-chloro-2-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-chloro-2-(2-oxopropyl)benzoate
- Inchi： 1S/C11H11ClO3/c1-7(13)6-9-8(11(14)15-2)4-3-5-10(9)12/h3-5H,6H2,1-2H3
- InChI Key： JPOGVOSFNWRYAX-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(C(=O)OC)=C1CC(C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 252
XLogP3: 2
Topological Polar Surface Area: 43.4

Methyl 3-chloro-2-(2-oxopropyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015014438-250mg	Methyl 3-chloro-2-(2-oxopropyl)benzoate	1803871-33-1	97%	250mg	504.00 USD	2021-06-21
Alichem	A015014438-500mg	Methyl 3-chloro-2-(2-oxopropyl)benzoate	1803871-33-1	97%	500mg	823.15 USD	2021-06-21
Alichem	A015014438-1g	Methyl 3-chloro-2-(2-oxopropyl)benzoate	1803871-33-1	97%	1g	1,460.20 USD	2021-06-21

Methyl 3-chloro-2-(2-oxopropyl)benzoate Related Literature

1. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
2. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
3. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
4. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
5. Enantiomeric two-fold interpenetrated 3D zinc(ii) coordination networks as a catalytic platform: significant difference between water within the cage and trace water in transesterification†

Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601

Additional information on Methyl 3-chloro-2-(2-oxopropyl)benzoate

Methyl 3-chloro-2-(2-oxopropyl)benzoate: A Comprehensive Overview

Methyl 3-chloro-2-(2-oxopropyl)benzoate, also known by its CAS number 1803871-33-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development, polymer synthesis, and as a precursor for advanced materials. Recent studies have highlighted its role in enhancing the properties of polymeric materials, making it a focal point for researchers seeking innovative solutions in material engineering.

The molecular structure of Methyl 3-chloro-2-(2-oxopropyl)benzoate is characterized by a benzoate ester group with a chloro substituent at the 3-position and a 2-oxopropyl group at the 2-position. This arrangement imparts the compound with unique electronic and steric properties, which are crucial for its reactivity and functionality. The presence of the oxopropyl group introduces additional flexibility and reactivity, making it a versatile building block in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Methyl 3-chloro-2-(2-oxopropyl)benzoate. Researchers have optimized reaction conditions to enhance yield and purity, leveraging techniques such as microwave-assisted synthesis and catalytic processes. These improvements have not only streamlined production but also opened avenues for large-scale manufacturing, which is essential for industrial applications.

In terms of applications, Methyl 3-chloro-2-(2-oxopropyl)benzoate has shown promise in the development of advanced polymers. Its ability to undergo polymerization under mild conditions has led to the creation of materials with enhanced mechanical strength and thermal stability. Additionally, studies have demonstrated its potential as a precursor for bioactive compounds, where its structural features can be exploited to design molecules with specific pharmacological activities.

Recent research has also explored the environmental impact of Methyl 3-chloro-2-(2-oxopropyl)benzoate. Scientists have investigated its biodegradation pathways and assessed its toxicity profile to ensure its safe use in industrial settings. These studies underscore the importance of sustainable practices in chemical synthesis and highlight the need for eco-friendly alternatives in material production.

In conclusion, Methyl 3-chloro-2-(2-oxopropyl)benzoate stands as a testament to the ingenuity of modern chemical synthesis. Its unique properties, coupled with recent advancements in synthetic techniques and application development, position it as a key player in the evolving landscape of materials science and organic chemistry.